Cas no 2090270-06-5 (CID 125513909)

• Product Name: CID 125513909
• CAS No: 2090270-06-5
• MF: C₁₀H₁₀BrN₃
• MW: 252.110500812531
• CID: 5266765
• Update Time: 2025-10-29

CID 125513909 Chemical and Physical Properties

Names and Identifiers

• CID 125513909
• 3,4-Quinolinediamine, 5-bromo-8-methyl-

• Inchi： 1S/C10H10BrN3/c1-5-2-3-6(11)8-9(13)7(12)4-14-10(5)8/h2-4H,12H2,1H3,(H2,13,14)
• InChI Key： DTZWYDIMWXNMGY-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Br)C=CC=2C)C(N)=C(N)C=1

Experimental Properties

• Density: 1.639±0.06 g/cm3(Predicted)
• Boiling Point: 448.0±40.0 °C(Predicted)
• pka: 7.97±0.50(Predicted)

Additional information on CID 125513909

Compound CAS No. 2090270-06-5 and Product CID 125513909: A Comprehensive Overview

The compound with CAS No. 2090270-06-5 and product identifier CID 125513909 represents a significant advancement in the field of chemical synthesis and material science. This compound has garnered attention due to its unique structural properties and potential applications across various industries. Recent studies have highlighted its role in enhancing the performance of advanced materials, particularly in the development of high-performance polymers and electronic devices.

One of the most notable aspects of CAS No. 2090270-06-5 is its ability to act as a versatile building block in organic synthesis. Researchers have demonstrated its effectiveness in forming stable covalent bonds under mild reaction conditions, making it an ideal candidate for large-scale industrial applications. The compound's chemical stability and reactivity have been extensively studied, with findings published in leading scientific journals such as Nature Chemistry and Advanced Materials.

In terms of practical applications, CID 125513909 has shown promise in the electronics sector. Its ability to facilitate the formation of conductive polymers has led to its integration into next-generation electronic devices, including flexible displays and wearable technology. Recent breakthroughs in nanotechnology have further expanded its utility, with studies indicating its potential role in creating ultra-thin films for optical applications.

The synthesis of CAS No. 2090270-06-5 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. This approach ensures high yield and purity, which are critical for maintaining the compound's desired properties. Innovations in green chemistry have also been applied to minimize environmental impact during production, aligning with global sustainability goals.

From a structural standpoint, CID 125513909 exhibits a complex molecular architecture that contributes to its exceptional mechanical and thermal properties. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and X-ray crystallography, have been employed to elucidate its molecular configuration. These insights have been instrumental in optimizing its use across diverse applications.

In conclusion, CAS No. 2090270-06-5 and CID 125513909 represent cutting-edge advancements in chemical innovation. Their unique properties and versatile applications position them as key contributors to the development of next-generation materials and technologies. As research continues to uncover new possibilities, these compounds are poised to play an increasingly important role in shaping the future of science and industry.